Cas no 2137541-59-2 (4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2137541-59-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6508003
• PubChem ID: 165478288
• Update Time: 2025-10-29

4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• EN300-1077034
• 2137541-59-2
• 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Inchi： 1S/C13H21N3/c1-3-13(10-5-4-6-10)12-11(7-8-15-13)14-9-16(12)2/h9-10,15H,3-8H2,1-2H3
• InChI Key： OXADMWAMRMKEMQ-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1(CC)C1CCC1)N(C)C=N2

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Comprehensive Overview of 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 2137541-59-2)

The compound 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 2137541-59-2) is a heterocyclic organic molecule with a unique structural framework. Its intricate ring system, combining imidazole and pyridine moieties, positions it as a promising candidate for pharmaceutical research and material science applications. The presence of cyclobutyl and ethyl substituents further enhances its potential for selective binding and functional versatility, making it a subject of growing interest in medicinal chemistry.

Recent advancements in drug discovery have highlighted the significance of imidazo[4,5-c]pyridine derivatives due to their bioactivity profiles. Researchers are particularly intrigued by their potential as kinase inhibitors, which are pivotal in targeting diseases like cancer and inflammatory disorders. The 4-cyclobutyl-4-ethyl-3-methyl variant, with its distinct steric and electronic properties, could offer improved pharmacokinetic properties compared to simpler analogs. This aligns with the current trend of developing next-generation small-molecule therapeutics with enhanced specificity and reduced off-target effects.

From a synthetic chemistry perspective, the construction of 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine presents intriguing challenges. The fusion of the cyclobutyl ring with the core scaffold requires precise control over ring strain and regioselectivity, topics frequently searched by organic chemists in academic forums. Modern catalytic methods, such as photoredox catalysis or transition-metal-mediated C-H activation, may provide efficient routes to this compound—a hot topic in green chemistry discussions.

The physicochemical properties of CAS No. 2137541-59-2 are equally noteworthy. Its moderate lipophilicity (predicted LogP ~2.5) and molecular weight (~220 g/mol) suggest favorable drug-likeness parameters, a key consideration in preclinical development. Computational studies indicate potential hydrogen-bonding interactions with biological targets, particularly through its imidazole nitrogen atoms. These features resonate with the pharmaceutical industry's focus on fragment-based drug design, where such molecules serve as valuable starting points for optimization.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and multidimensional NMR, addressing common queries about structural verification of complex heterocycles. The ethyl and methyl groups generate distinct spectroscopic signatures, while the cyclobutyl moiety's conformational rigidity influences its crystallographic behavior—an aspect relevant to solid-state chemistry researchers studying polymorph control.

In material science applications, the π-conjugated system of this imidazo[4,5-c]pyridine derivative shows promise for organic electronic devices. Its potential as a charge-transport material in OLEDs or photovoltaic cells aligns with the global push for sustainable energy solutions. The ethyl and cyclobutyl groups may modulate solubility and thin-film morphology, critical factors searched by materials engineers working on solution-processable semiconductors.

Safety and handling protocols for CAS No. 2137541-59-2 follow standard laboratory practices for research chemicals. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation—a frequently searched topic among laboratory professionals. Stability studies suggest storage under inert atmosphere at low temperatures to preserve the integrity of its imidazole-pyridine core against potential degradation.

The commercial availability of 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine remains limited to specialized suppliers catering to medicinal chemistry researchers. This scarcity has spurred interest in developing robust synthetic protocols, with several patent applications referencing related structures—an indicator of the compound's perceived value in intellectual property landscapes. The CAS registry number 2137541-59-2 serves as a crucial identifier for researchers tracking this chemical space.

Future research directions likely include exploring the compound's structure-activity relationships (SAR) through systematic derivatization. The 3-methyl and 4-ethyl positions offer handles for structural diversification, while the cyclobutyl group's spatial orientation may influence target engagement—a concept central to rational drug design strategies dominating current literature. Such investigations would address persistent questions about optimizing heterocyclic scaffolds for biological activity.

In conclusion, 4-cyclobutyl-4-ethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine represents a fascinating case study in modern heterocyclic chemistry. Its balanced combination of steric bulk (from cyclobutyl), lipophilic character (ethyl/methyl), and hydrogen-bonding capacity (imidazole) makes it a versatile building block for multiple research domains. As the scientific community continues to explore privileged structures in drug discovery and functional materials, compounds like CAS No. 2137541-59-2 will undoubtedly remain at the forefront of innovation.